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Compound Name: Methylcyanamide

Cat. No.: B2951037 Get Quote

Introduction

Methylcyanamide (CH₃NHCN), a simple yet reactive organic compound, serves as a valuable

building block in synthetic chemistry, particularly in the construction of nitrogen-containing

heterocycles and functional groups relevant to drug discovery and development. Its utility lies in

the electrophilic nature of the cyano group and the nucleophilic character of the methylamino

group, allowing for a diverse range of chemical transformations. This technical guide provides

an in-depth overview of the commercial availability of methylcyanamide, its key chemical

properties, and detailed experimental protocols for its application in organic synthesis.

Commercial Availability and Suppliers
Methylcyanamide is available from several reputable chemical suppliers, catering to the needs

of researchers and drug development professionals. The compound is typically offered in

various purity grades and quantities, suitable for both small-scale laboratory research and

larger-scale synthetic applications.

It is important to note that while some suppliers may list methylcyanamide directly, others may

offer it as a custom synthesis product. Researchers are advised to inquire with the suppliers for

the most up-to-date availability and pricing information.

Table 1: Prominent Suppliers of Cyanamide and Related Compounds
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Supplier
Potential Availability of
Methylcyanamide

Notes

Thermo Fisher Scientific

(formerly Alfa Aesar)

High likelihood of availability or

custom synthesis.[1][2]

Offers a comprehensive

portfolio of research chemicals.

TCI America
High likelihood of availability or

custom synthesis.[3][4][5]

A global manufacturer of

chemicals for research and

development.

Oakwood Chemical
Potential for availability or

custom synthesis.[6][7][8][9]

Specializes in fine organic

chemicals for research and

development.

Santa Cruz Biotechnology

Potential for availability or

custom synthesis.[10][11][12]

[13]

A major supplier of

biochemicals for research.

Note: Direct product listings for methylcyanamide can be limited. It is recommended to search

by CAS number (593-44-2) on supplier websites or contact their sales departments for

inquiries.

Physicochemical Properties
A thorough understanding of the physicochemical properties of methylcyanamide is crucial for

its safe handling, storage, and effective use in chemical reactions.

Table 2: Physicochemical Data for Methylcyanamide
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Property Value Reference

Molecular Formula C₂H₄N₂ [14]

Molecular Weight 56.07 g/mol [14]

CAS Number 593-44-2 [14]

Appearance
Not specified (likely a liquid or

low-melting solid)

Boiling Point Not readily available

Melting Point Not readily available

Solubility
Soluble in many organic

solvents

Applications in Organic Synthesis
Methylcyanamide is a versatile reagent primarily used in the synthesis of substituted

guanidines, which are prevalent motifs in many biologically active molecules. The general

reactivity stems from the addition of nucleophiles, such as amines, to the carbon-nitrogen triple

bond of the cyano group.

General Workflow for Guanidine Synthesis
The synthesis of N,N'-disubstituted guanidines from methylcyanamide and an amine typically

follows a straightforward reaction pathway. This process is fundamental in the construction of

more complex molecular architectures in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.calpaclab.com/tci-america/
https://www.tcichemicals.com/US/en/
https://www.fishersci.com/us/en/brands/JID7VMYA/tokyo-chemical-industry-tci.html
https://www.chembuyersguide.com/partners/oakwood.html
https://discoveroakwoodchemical.com/products/
https://discoveroakwoodchemical.com/
https://oakwoodchemical.com/
https://www.scbt.com/browse/chemicals
https://www.scbt.com/browse/other-chemicals-parent
https://www.buyersguidechem.com/cprofile/Santa_Cruz_Biotechnology_Inc_77992231/pno/700336648088
https://www.scbt.com/browse/phytochemicals
https://pubchem.ncbi.nlm.nih.gov/compound/Methylcyanamide
https://www.benchchem.com/product/b2951037#commercial-availability-and-suppliers-of-methylcyanamide
https://www.benchchem.com/product/b2951037#commercial-availability-and-suppliers-of-methylcyanamide
https://www.benchchem.com/product/b2951037#commercial-availability-and-suppliers-of-methylcyanamide
https://www.benchchem.com/product/b2951037#commercial-availability-and-suppliers-of-methylcyanamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2951037?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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